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Compound of Interest

Compound Name: Pregabalin hydrochloride

Cat. No.: B12754246

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Pregabalin Hydrochloride using
fundamental spectroscopic techniques: Nuclear Magnetic Resonance (NMR), Infrared (IR)
Spectroscopy, and Mass Spectrometry (MS). This document outlines the core principles of
each method, detailed experimental protocols, and a summary of key spectroscopic data to aid
in the identification, characterization, and quality control of this active pharmaceutical ingredient
(API).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about
the molecular structure of a compound. Both *H and 13C NMR are essential for the structural
elucidation and confirmation of Pregabalin Hydrochloride.

Quantitative Data

The following tables summarize the expected chemical shifts for Pregabalin Hydrochloride.

Table 1: *H NMR Spectroscopic Data for Pregabalin Hydrochloride (Solvent: D20)
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Chemical Shift (8)

Coupling Constant

Protons Multiplicity

ppm (J) Hz
H-2 2.21 dd 15.2,7.8
H-2' 2.35 dd 15.2,4.5
H-3 2.10-2.20 m
H-4 1.18 t 7.0
H-5, H-5' 2.90 d 7.2
H-6 1.65 m
H-7, H-8 0.88 d 6.6

Table 2: 13C NMR Spectroscopic Data for Pregabalin Hydrochloride (Solvent: D20)[1]

Carbon Atom

Chemical Shift (6) ppm

C-1 (C=0) 181.5
C-2 41.8
C-3 34.5
C-4 45.1
C-5 46.8
C-6 25.8
C-7,C-8 22.9

Experimental Protocol

Sample Preparation:

o Accurately weigh approximately 10 mg of Pregabalin Hydrochloride.

¢ Dissolve the sample in 0.75 mL of Deuterium Oxide (D20).
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» Transfer the solution to a 5 mm NMR tube.
Instrumentation and Data Acquisition:
e Instrument: 400 MHz (or higher) NMR Spectrometer.
e Nuclei: *H and 3C.
e Solvent: D20.
e Temperature: 25°C.
e 'H NMR Parameters:
o Pulse Sequence: zg30
o Number of Scans: 16
o Relaxation Delay: 1.0 s
o Acquisition Time: 3.98 s
e 13C NMR Parameters:
o Pulse Sequence: zgpg30
o Number of Scans: 1024
o Relaxation Delay: 2.0 s

o Acquisition Time: 1.0 s

Experimental Workflow

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12754246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation Data Acquisition Data Processing & Analysis

. Place sample in - Fourier Transform & Peak Integration . e
Weigh Pregabalin HCI Dissolve in D:0 Transfer to NMR Tube et ca S Acquire Data e L }—» GHINR) Assign Chemical Shifts

Click to download full resolution via product page
NMR Analysis Workflow for Pregabalin Hydrochloride.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the
absorption of infrared radiation.

Quantitative Data

Table 3: Characteristic IR Absorption Bands for Pregabalin Hydrochloride

Wavenumber (cm~?) Intensity Assignment

O-H stretch (carboxylic acid)

3400-2400 Broad and N-H stretch (ammonium)
2958 Strong C-H stretch (aliphatic)

1715 Strong C=0 stretch (carboxylic acid)
1630 Medium N-H bend (primary amine)
1468 Medium C-H bend (aliphatic)

1420 Medium O-H bend (carboxylic acid)
1210 Strong C-O stretch (carboxylic acid)

Experimental Protocol

Sample Preparation (KBr Pellet Method):
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e Grind a small amount of Pregabalin Hydrochloride with anhydrous potassium bromide
(KBr) in a 1:100 ratio using an agate mortar and pestle.

e Place the mixture into a pellet-forming die.

o Apply pressure (approximately 8-10 tons) using a hydraulic press to form a transparent
pellet.

Instrumentation and Data Acquisition:

e Instrument: Fourier Transform Infrared (FTIR) Spectrometer.
e Technique: Transmission.

e Detector: DTGS.

o Beamsplitter: KBr.

e Spectral Range: 4000-400 cm™1,

e Resolution: 4 cm~2.

e Number of Scans: 32.

Experimental Workflow
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FTIR Analysis Workflow for Pregabalin Hydrochloride.

Mass Spectrometry (MS)
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Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It
is used to determine the molecular weight and elemental composition of a compound, as well
as to elucidate its structure through fragmentation analysis.

Quantitative Data

Table 4: Mass Spectrometric Data for Pregabalin Hydrochloride

m/z (Mass-to-Charge

Ratio) lon Technique
160.1332 [M+H]* ESI-MS

142.1228 [M+H-H20]* ESI-MS/MS
116.1070 [M+H-CO2]* ESI-MS/MS
98.0964 [M+H-H20-CsHe]* ESI-MS/MS
55.1 Fragment lon ESI-MS/MS

Note: M refers to the neutral pregabalin molecule.

Experimental Protocol

Sample Preparation:

e Prepare a stock solution of Pregabalin Hydrochloride in a suitable solvent (e.g., methanol
or a mixture of water and acetonitrile) at a concentration of 1 mg/mL.

o Further dilute the stock solution to a final concentration of 1-10 pg/mL for direct infusion or
LC-MS analysis.

Instrumentation and Data Acquisition (LC-ESI-MS/MS):

e Instrument: Liquid Chromatograph coupled to a Tandem Mass Spectrometer (e.g., Triple
Quadrupole or Q-TOF).

« lonization Source: Electrospray lonization (ESI) in positive ion mode.
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e LC Conditions:
o Column: C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 3.5 pum).

o Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%
formic acid (B).

o Flow Rate: 0.3 mL/min.

¢ MS Conditions:

[e]

lon Spray Voltage: 4500 V.[2]

o

Source Temperature: 450°C.[2]

[¢]

Scan Mode: Multiple Reaction Monitoring (MRM) for quantification or full scan for
qualitative analysis.[2]

[¢]

Collision Gas: Nitrogen.

Experimental Workflow
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Mass Spectrometry (LC-MS/MS) Workflow for Pregabalin Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pregabalin-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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